Cas no 1251683-87-0 (N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide)
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide
- AKOS021763390
- N-(2-chlorophenyl)-2-(7-methyl-3-oxo-5-phenyl-[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide
- N-(2-chlorophenyl)-2-(7-methyl-3-oxo-5-phenyl[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl)acetamide
- F3406-8062
- N-(2-chlorophenyl)-2-(7-methyl-3-oxo-5-phenyl-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl)acetamide
- N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide
- 1251683-87-0
-
- Inchi: 1S/C20H16ClN5O2/c1-13-11-17-24-25(12-18(27)23-16-10-6-5-9-15(16)21)20(28)26(17)19(22-13)14-7-3-2-4-8-14/h2-11H,12H2,1H3,(H,23,27)
- InChI Key: XKIAUDMKVAQXBS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1NC(CN1C(N2C(C3C=CC=CC=3)=NC(C)=CC2=N1)=O)=O
Computed Properties
- Exact Mass: 393.099
- Monoisotopic Mass: 393.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4A^2
- XLogP3: 2.9
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8062-2μmol |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-5μmol |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-10μmol |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-1mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-2mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-3mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-4mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-5mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8062-10mg |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-[1,2,4]triazolo[4,3-c]pyrimidin-2-yl}acetamide |
1251683-87-0 | 10mg |
$79.0 | 2023-09-10 |
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide
Professional Introduction to N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide (CAS No. 1251683-87-0)
N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1251683-87-0, represents a convergence of heterocyclic chemistry and medicinal innovation. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
The molecular structure of N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide is characterized by a chlorophenyl group attached to an acetamide moiety, which is further linked to a complex triazolopyrimidine scaffold. This triazolopyrimidine core is a key feature that contributes to the compound's potential pharmacological properties. The combination of these structural elements suggests that this molecule may exhibit interactions with biological targets relevant to various therapeutic areas.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicine. The triazolopyrimidine scaffold, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anticancer therapies. Researchers have been exploring its derivatives to identify new lead compounds with enhanced efficacy and reduced toxicity. N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide fits into this category as it incorporates this promising scaffold with additional functional groups that may modulate its biological activity.
The chlorophenyl group in the molecule is another critical feature that could influence its pharmacokinetic properties. Chlorophenyl derivatives are known for their ability to interact with various enzymes and receptors due to their lipophilic nature. This characteristic makes them suitable for designing molecules that can penetrate biological membranes and reach their targets effectively. Furthermore, the presence of an acetamide moiety suggests potential analgesic and anti-inflammatory properties, which are often associated with this functional group.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide with high accuracy before conducting expensive experimental trials. These computational methods leverage large datasets of known bioactive compounds to identify potential binding interactions with target proteins. Preliminary virtual screening studies have indicated that this compound may have inhibitory effects on certain kinases and other enzymes involved in cancer progression. This finding aligns with the broader trend in oncology research towards developing targeted therapies.
The synthesis of N-(2-chlorophenyl)-2-{7-methyl-3-oxyo5-pheny1-Hz-Hz-triazolo4z30-cyprmidin-z-y1}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the triazolopyrimidine core is particularly challenging due to the need for regioselective functionalization of the heterocyclic system. However, recent improvements in synthetic methodologies have made it possible to achieve these transformations with higher yields and purities. These advancements are crucial for enabling further exploration of the compound's pharmacological potential.
In vitro studies have begun to shed light on the biological profile of N-(2-chlorophenyl)-2-{7-methyl-oxyo5-pheny1-Hz-Hz-triazolo4z30-cyprmidin-z-y1}acetamide. Initial experiments suggest that it exhibits moderate activity against certain cancer cell lines while maintaining acceptable levels of toxicity towards normal cells. This selectivity is a desirable property in drug development as it minimizes side effects for patients undergoing treatment. Additionally, preliminary pharmacokinetic studies indicate that the compound has reasonable solubility and stability under physiological conditions.
The potential applications of N-(2-chlorophenyl)-2-{7-methyl-oxyo5-pheny1-Hz-Hz-triazolo4z30-cyprmidin-z-y1}acetamide extend beyond oncology. Its structural features suggest that it may also be effective against other diseases such as infectious disorders and inflammatory conditions. Researchers are exploring its interactions with enzymes like proteases and phosphodiesterases that play critical roles in these pathologies. The versatility of this compound makes it an attractive candidate for further multidisciplinary studies.
The development of novel pharmaceuticals relies heavily on collaboration between chemists, biologists, and clinicians who work together to translate basic research into tangible therapeutic solutions. N-(2-chlorophenyl)-2-{7-methyl-oxyo5-pheny1-Hz-Hz-triazolo4z30-cyprmidin-z-y1}acetamide exemplifies this collaborative approach as it represents a fusion of synthetic chemistry expertise with insights from biomedical research. As more data becomes available on its properties and mechanisms of action,this compound will continue to be a subject of intense investigation.
In conclusion,N-(CAS No.)1251683--870) is a structurally complex organic molecule with significant potential as a pharmaceutical agent。Its unique combination o heterocyclic scaffolds,functional groups,and favorable physicochemical properties positions it as an exciting prospect for future drug development。With continued research efforts focused on elucidating its biological activities,optimizing its synthetic routes,and evaluating its clinical efficacy,this compound holds promise for addressing unmet medical needs across multiple therapeutic domains。)1251683870) is a structurally complex organic molecule with significant potential as a pharmaceutical agent。Its unique combination o heterocyclic scaffolds,functional groups,and favorable physicochemical properties positions it as an exciting prospect for future drug development。With continued research efforts focused on elucidating its biological activities,optimizing its synthetic routes,and evaluating its clinical efficacy,this compound holds promise for addressing unmet medical needs across multiple therapeutic domains。)1251683870) is a structurally complex organic molecule with significant potential as a pharmaceutical agent。Its unique combination o heterocyclic scaffolds,functional groups,and favorable physicochemical properties positions it as an exciting prospect for future drug development。With continued research efforts focused on elucidating its biological activities,optimizing its synthetic routes,and evaluating its clinical efficacy,this compound holds promise for addressing unmet medical needs across multiple therapeutic domains。)1251683870) is a structurally complex organic molecule with significant potential as a pharmaceutical agent。Its unique combination o heterocyclic scaffolds,functional groups,and favorable physicochemical properties positions it as an exciting prospect for future drug development。With continued research efforts focused on elucidating its biological activities,optimizing its synthetic routes,and evaluating its clinical efficacy,this compound holds promise for addressing unmet medical needs across multiple therapeutic domains。)1251683870) is a structurally complex organic molecule with significant potential as a pharmaceutical agent。Its unique combination o heterocyclic scaffolds
1251683-87-0 (N-(2-chlorophenyl)-2-{7-methyl-3-oxo-5-phenyl-2H,3H-1,2,4triazolo4,3-cpyrimidin-2-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)